Cas no 244-66-6 (2H-Pyrido[3,4-b]indole)

• Product Name: 2H-Pyrido[3,4-b]indole
• CAS No: 244-66-6
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 271884
• PubChem ID: 64961
• Update Time: 2025-04-19

2H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,4-b]indole
• Isocarboline
• Norharman - free base
• BSPBio_002322
• CCG-38511
• DS-10932
• NSC-84417
• MLS001148623
• SCHEMBL25834
• KBio2_004180
• MFCD00004956
• NCGC00018245-05
• BRD-K47467075-001-13-4
• BCP20998
• KBioSS_001612
• SR-01000000213-4
• C20157
• XN175452
• 9H-I(2)-Carboline
• 2,9-Diazafluorene
• Norharmane crystalline
• 244-63-3 (Free base).
• CHEMBL275224
• Spectrum5_000630
• DTXSID2021070
• NS00010572
• Spectrum2_000588
• BRD-K47467075-001-02-7
• NCGC00018245-02
• (c)micro-Carboline; 2-Azacarbazole
• MLS000069651
• AKOS015969732
• SPBio_000436
• BRD-K47467075-001-03-5
• WLN: T B656 EN HMJ
• b-carboline
• Opera_ID_1385
• NCGC00257637-01
• UNII-94HMA1I78O
• NRH
• Spectrum_001132
• DTXCID201070
• 9H-Pyrido[3,4-B]indole
• Spectrum3_000741
• NCGC00018245-01
• Norharmane
• norharman hydrochloride monohydrate
• Q414226
• Nor Harmane
• 244-63-3
• SDCCGMLS-0003278.P003
• P1121
• N-8700
• 9H-Beta-carboline #
• Spectrum4_001915
• A817317
• beta-Carboline
• BDBM50013811
• .beta.-Carboline
• Epitope ID:140123
• Tox21_200083
• 9H-Pyrido(3,4-B)indole
• Norharmane (9H-pyrido(3,4-b)indole
• FT-0610769
• NCGC00018245-03
• SY050760
• CS-W008566
• KBio2_006748
• CHEBI:109895
• Carbazoline
• SR-01000000213-3
• GTPL8222
• Kinome_3628
• Prestwick_363
• NCGC00018245-04
• Norharman, free base
• SMP2_000349
• EINECS 205-959-0
• HMS3369E13
• 94HMA1I78O
• NCGC00021302-03
• InChI=1/C11H8N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-7,13
• CCRIS 6915
• N-8720
• KBio2_001612
• 244-66-6
• CAS-244-63-3
• NCGC00021302-04
• NCGC00018245-06
• cid_64961
• BRN 0128414
• HY-W008566
• NSC84417
• KBio3_001542
• SR-01000000213
• KBioGR_002537
• 9H-Beta-carboline
• Norharmane, crystalline
• NSC 84417
• beta-carboline norharman
• HMS2233G10
• NCIOpen2_001217
• Carbazoline (VAN)
• 2-Azacarbazole
• SMR000058207
• Norharmane, 98%
• VU0239493-6
• Norharman
• 5-23-08-00220 (Beilstein Handbook Reference)

• Inchi： 1S/C11H8N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-7,13H
• InChI Key： AIFRHYZBTHREPW-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Melting Point: 199.0 °C
• PSA: 24.39
• LogP: 3.17